Cas no 226085-03-6 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester)

226085-03-6 structure
Product name:1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
CAS No:226085-03-6
MF:C28H54N4O6
MW:542.751568317413
CID:1411113
1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
- 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, 1,4,8-tris(1,1-dimethylethyl) ester
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- Inchi: 1S/C28H54N4O6/c1-26(2,3)36-23(33)20-30-15-11-16-32(22-25(35)38-28(7,8)9)19-18-31(14-10-12-29-13-17-30)21-24(34)37-27(4,5)6/h29H,10-22H2,1-9H3
- InChI Key: RQPZONIVSLIHFZ-UHFFFAOYSA-N
- SMILES: N1(CC(OC(C)(C)C)=O)CCCNCCN(CC(OC(C)(C)C)=O)CCCN(CC(OC(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 542.40462
Experimental Properties
- Density: 1.007±0.06 g/cm3(Predicted)
- Melting Point: 183-185 °C
- Boiling Point: 586.3±50.0 °C(Predicted)
- PSA: 100.65
- pka: 10.04±0.20(Predicted)
1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester Related Literature
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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3. Book reviews
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4. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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5. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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